{1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol

• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: [1-[2-amino-1-(3-methylphenyl)ethyl]cyclobutyl]methanol
• InChI: InChI=1S/C14H21NO/c1-11-4-2-5-12(8-11)13(9-15)14(10-16)6-3-7-14/h2,4-5,8,13,16H,3,6-7,9-10,15H2,1H3
• InChI Key: OLBHCNXXTQQGKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(CN)C2(CCC2)CO

Description

{1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol is a cyclobutane-derived amino alcohol characterized by a 3-methylphenyl substituent, a primary amine group, and a hydroxymethyl moiety on the cyclobutane ring. The cyclobutane ring introduces steric strain, which may influence conformational stability and biological interactions compared to larger cycloalkane analogs .

Biological Activity

{1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol is a compound of significant interest in medicinal chemistry due to its unique structural features, including a cyclobutyl ring and an amino group. This article explores its biological activity, mechanisms of action, and potential therapeutic applications, supported by diverse research findings.

Chemical Structure and Properties

The compound has a molecular formula of $C_{13}H_{17}N$ and a molecular weight of approximately 203.29 g/mol. Its structure allows for various interactions with biological targets, primarily due to the presence of the amino group which enhances hydrogen bonding capabilities.

The biological activity of {1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol is largely attributed to its interactions with specific receptors and enzymes. The compound is believed to modulate neurotransmitter systems, potentially influencing synaptic transmission and neuroplasticity.

Pharmacological Effects

Research indicates that this compound may exhibit neuroprotective and anti-inflammatory properties. Preliminary studies suggest that it interacts with neurotransmitter receptors, particularly those involved in dopaminergic and adrenergic signaling pathways.

Case Studies

• Neuroprotection : In experimental models, {1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol demonstrated a capacity to protect neuronal cells from oxidative stress-induced apoptosis. This was evidenced by reduced caspase-3 activation and increased cell viability in neuronal cultures exposed to neurotoxic agents.
• Anti-inflammatory Activity : In vivo studies showed that the compound could reduce levels of pro-inflammatory cytokines (e.g., TNF-alpha and IL-6) in animal models of inflammation, suggesting its potential utility in treating inflammatory diseases.

Comparative Analysis with Similar Compounds

The activity of {1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol can be compared with structurally similar compounds:

Compound Name	Structure	Key Activity
{1-[2-Amino-1-(3-chlorophenyl)ethyl]cyclobutyl}methanol	Structure	Neuroprotective effects
{1-[2-Amino-1-(4-fluorophenyl)ethyl]cyclobutyl}methanol	Structure	Anti-inflammatory properties

In Vitro Studies

In vitro assays have demonstrated that {1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol can inhibit specific enzyme activities associated with neurodegeneration. For instance, it showed significant inhibition of acetylcholinesterase (AChE), suggesting potential benefits in Alzheimer's disease models.

In Vivo Studies

Animal studies revealed that administration of the compound led to improved cognitive function in models of memory impairment. Behavioral tests indicated enhanced memory retention and learning capabilities.

Future Directions

Ongoing research aims to further elucidate the precise mechanisms through which {1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol exerts its effects. Potential studies include:

• Clinical Trials : Evaluating safety and efficacy in human subjects.
• Structural Modifications : Exploring analogs to enhance potency and selectivity for specific biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Table 1: Key Structural Differences Among Analogs

Compound Name	Core Ring	Substituent(s)	Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Reference
{1-[2-Amino-1-(3-methylphenyl)ethyl]cyclobutyl}methanol	Cyclobutane	3-methylphenyl	-NH₂, -CH₂OH	C₁₄H₂₁NO	219.32
{1-[2-Amino-1-(2-methylphenyl)ethyl]cyclobutyl}methanol	Cyclobutane	2-methylphenyl	-NH₂, -CH₂OH	C₁₄H₂₁NO	219.32
3-Amino-1,1-cyclobutanedimethanol	Cyclobutane	None	-NH₂, two -CH₂OH	C₆H₁₃NO₂	131.17
1-[1-(3-Chlorophenyl)cyclobutyl]methanamine	Cyclobutane	3-chlorophenyl	-NH₂	C₁₁H₁₄ClN	195.69
1-[2-Amino-1-(4-methoxyphenyl)ethyl]cyclohexanol	Cyclohexane	4-methoxyphenyl	-NH₂, -OH	C₁₅H₂₃NO₂	249.35

Key Observations :

• Substituent Position : The 3-methylphenyl group in the target compound contrasts with 2-methylphenyl () and 4-methoxyphenyl (), which may alter steric interactions and electronic properties (e.g., electron-donating vs. electron-withdrawing effects).
• Functional Groups : The hydroxymethyl (-CH₂OH) group distinguishes the target compound from analogs like 1-[1-(3-chlorophenyl)cyclobutyl]methanamine (), which lacks the alcohol moiety. This difference could influence solubility and hydrogen-bonding capacity .

Pharmacological and Industrial Relevance

• Cyclohexanol Derivatives: Compounds like 1-[2-(dimethylamino)-1-(4-methoxyphenyl)ethyl]cyclohexanol () are intermediates in antidepressant synthesis (e.g., venlafaxine). The 4-methoxy group enhances serotonin/norepinephrine reuptake inhibition .
• Cyclobutane Analogs : The smaller cyclobutane ring in the target compound may enhance binding specificity to certain receptors due to restricted conformation. However, the 3-methylphenyl substituent likely reduces polarity compared to 4-methoxy or 3-chloro analogs, impacting blood-brain barrier penetration .
• Safety and Handling: Limited hazard data are available for the target compound (), whereas 3-chlorophenyl analogs () may pose greater toxicity risks due to halogen substituents .